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Compound of Interest

Compound Name: CGP37157

Cat. No.: B1668498 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: CGP37157 is a potent and selective cell-permeable inhibitor of the mitochondrial

Na+/Ca2+ exchanger (NCLX or mNCX), with an IC50 value in the sub-micromolar range,

approximately 0.4 µM.[1][2] It is a valuable pharmacological tool for investigating the role of

mitochondrial calcium homeostasis in various cellular processes, including signal transduction,

bioenergetics, and cell death.[3][4] CGP37157 has been utilized in studies related to

neuroprotection and excitotoxicity. This document provides a detailed protocol for the

preparation, storage, and handling of a stock solution of CGP37157 in Dimethyl Sulfoxide

(DMSO).

Physicochemical Properties of CGP37157
A summary of the key properties of CGP37157 is presented below.
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Property Value References

Molecular Formula C₁₅H₁₁Cl₂NOS

Molecular Weight 324.22 g/mol

Appearance White to off-white solid

Solubility in DMSO ≥ 65 mg/mL (≥ 200 mM)

Purity ≥95%

CAS Number 75450-34-9

Experimental Protocol: Preparation of a 10 mM
CGP37157 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CGP37157 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

cell-based assays.

Materials:

CGP37157 powder (purity ≥95%)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Acclimatization: Before opening, allow the vial of CGP37157 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1668498?utm_src=pdf-body
https://www.benchchem.com/product/b1668498?utm_src=pdf-body
https://www.benchchem.com/product/b1668498?utm_src=pdf-body
https://www.benchchem.com/product/b1668498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


onto the hygroscopic compound.

Weighing: Carefully weigh out 1 mg of CGP37157 powder using a calibrated analytical

balance and place it into a sterile microcentrifuge tube.

Solvent Addition: Based on the molecular weight of 324.22 g/mol , add 308.43 µL of

anhydrous DMSO to the tube containing the 1 mg of CGP37157 to achieve a final

concentration of 10 mM.

Note: DMSO is highly hygroscopic. Use a fresh, unopened bottle or a properly stored

anhydrous grade to ensure maximum solubility.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. The solution should be clear and free of particulates.

Troubleshooting: If precipitation or incomplete dissolution occurs, gentle warming of the

solution in a 37°C water bath or brief sonication can aid in solubilization.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile

cryovials or microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots protected from light at -20°C or -80°C.

Storage and Stability:

Solid Compound: Store the powder at -20°C for long-term stability (≥ 4 years).

Stock Solution:

Store at -20°C for up to 1 year.

Store at -80°C for up to 2 years for maximum stability.

Solutions in DMSO may be stored at -20°C for up to 3 months.

Crucially, avoid multiple freeze-thaw cycles.
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Stock Solution Concentration Calculator
To prepare stock solutions of different concentrations, use the following table. The volumes are

calculated for weighing out 1 mg of CGP37157 (MW = 324.22).

Desired Concentration
Volume of DMSO to Add to 1 mg of
CGP37157

1 mM 3.084 mL

5 mM 616.9 µL

10 mM 308.4 µL

20 mM 154.2 µL

50 mM 61.7 µL
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Caption: Mechanism of CGP37157 inhibiting the mitochondrial Na+/Ca2+ exchanger (NCLX).

Experimental Workflow
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Caption: Workflow for preparing CGP37157 stock and its use in a typical cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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